Cas no 875003-83-1 (5-amino-1-propyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-propyl-2,3-dihydro-1H-indol-2-one
• CAS No: 875003-83-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1901642
• PubChem ID: 43446491
• Update Time: 2025-04-21

5-amino-1-propyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-amino-1,3-dihydro-1-propyl-
• 5-amino-1-propyl-2,3-dihydro-1H-indol-2-one
• 875003-83-1
• 5-Amino-1-propylindolin-2-one
• 5-amino-1-propyl-1,3-dihydro-indol-2-one
• SCHEMBL5116351
• SQIKESJLVIWWLY-UHFFFAOYSA-N
• CS-0297836
• EN300-1105503

• Inchi： 1S/C11H14N2O/c1-2-5-13-10-4-3-9(12)6-8(10)7-11(13)14/h3-4,6H,2,5,7,12H2,1H3
• InChI Key： SQIKESJLVIWWLY-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1CCC)N

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų